Cas no 2034633-22-0 (4-{1-(5-bromofuran-2-carbonyl)piperidin-4-yloxy}-2,6-dimethylpyrimidine)

• Product Name: 4-{1-(5-bromofuran-2-carbonyl)piperidin-4-yloxy}-2,6-dimethylpyrimidine
• CAS No: 2034633-22-0
• MF: C₁₆H₁₈BrN₃O₃
• MW: 380.236423015594
• CID: 6110399
• PubChem ID: 119100656
• Update Time: 2025-05-19

4-{1-(5-bromofuran-2-carbonyl)piperidin-4-yloxy}-2,6-dimethylpyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-{1-(5-bromofuran-2-carbonyl)piperidin-4-yloxy}-2,6-dimethylpyrimidine
• (5-bromofuran-2-yl)-[4-(2,6-dimethylpyrimidin-4-yl)oxypiperidin-1-yl]methanone
• F6479-4221
• (5-bromofuran-2-yl)(4-((2,6-dimethylpyrimidin-4-yl)oxy)piperidin-1-yl)methanone
• 2034633-22-0
• 4-{[1-(5-bromofuran-2-carbonyl)piperidin-4-yl]oxy}-2,6-dimethylpyrimidine
• AKOS026691221

• Inchi： 1S/C16H18BrN3O3/c1-10-9-15(19-11(2)18-10)22-12-5-7-20(8-6-12)16(21)13-3-4-14(17)23-13/h3-4,9,12H,5-8H2,1-2H3
• InChI Key： WQOBNFUMFGFTQI-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(N2CCC(CC2)OC2C=C(C)N=C(C)N=2)=O)O1

Computed Properties

• Exact Mass: 379.05315g/mol
• Monoisotopic Mass: 379.05315g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 417
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 68.5Ų

Additional information on 4-{1-(5-bromofuran-2-carbonyl)piperidin-4-yloxy}-2,6-dimethylpyrimidine

Comprehensive Analysis of 4-{1-(5-bromofuran-2-carbonyl)piperidin-4-yloxy}-2,6-dimethylpyrimidine (CAS No. 2034633-22-0)

4-{1-(5-bromofuran-2-carbonyl)piperidin-4-yloxy}-2,6-dimethylpyrimidine (CAS No. 2034633-22-0) is a structurally complex compound that has garnered significant attention in pharmaceutical and agrochemical research. This molecule combines a 5-bromofuran-2-carbonyl moiety with a piperidin-4-yloxy linker and a 2,6-dimethylpyrimidine core, making it a versatile scaffold for drug discovery. Researchers are particularly interested in its potential as a kinase inhibitor or GPCR modulator, given its unique pharmacophore features.

The compound's 5-bromofuran group is a notable structural element, often associated with enhanced bioavailability and metabolic stability. Furan derivatives are widely explored in medicinal chemistry due to their ability to mimic aromatic rings while offering improved solubility. The piperidine ring, a common feature in CNS-active drugs, contributes to the molecule's conformational flexibility and binding affinity. Meanwhile, the 2,6-dimethylpyrimidine unit may provide hydrogen bonding interactions critical for target engagement.

Recent literature highlights growing interest in furan-containing compounds as potential therapeutics for inflammatory diseases and metabolic disorders. This aligns with current industry trends toward heterocyclic scaffolds that address undrugged targets. The presence of both hydrogen bond acceptors and lipophilic domains in CAS 2034633-22-0 suggests possible applications in overcoming drug resistance mechanisms—a hot topic in cancer and antimicrobial research.

From a synthetic chemistry perspective, the ether linkage between the piperidine and pyrimidine rings offers stability against hydrolytic degradation. This characteristic is particularly valuable for oral drug development, where metabolic stability remains a key challenge. Computational studies of similar structures suggest favorable ADME properties, though experimental data for this specific compound remains limited in public databases.

The agrochemical sector has shown parallel interest in such heterocyclic architectures, particularly for developing next-generation fungicides with novel modes of action. The bromine atom may confer pesticidal activity through halogen bonding interactions with biological targets—a mechanism gaining traction in crop protection research.

Analytical characterization of 4-{1-(5-bromofuran-2-carbonyl)piperidin-4-yloxy}-2,6-dimethylpyrimidine typically involves LC-MS for purity assessment and NMR for structural confirmation. The compound's UV chromophore (λ_max ~270 nm) facilitates HPLC detection, while its moderate polarity suggests reversed-phase separation conditions. These analytical features are crucial for quality control in both research and potential scale-up processes.

Emerging computational approaches—including AI-driven molecular modeling—are being applied to predict the biological activity of such compounds. This reflects broader industry adoption of digital chemistry tools to accelerate hit identification. The compound's three-dimensional conformation may offer insights into allosteric binding pockets, a frontier in drug discovery for challenging targets.

Stability studies indicate that CAS 2034633-22-0 should be stored under inert conditions to prevent potential degradation of the furan carbonyl group. Proper handling protocols recommend protection from prolonged light exposure and moisture—standard practices for electron-rich heterocycles in pharmaceutical development.

The intellectual property landscape surrounding this chemotype appears relatively unexplored, presenting opportunities for novel patent filings. Strategic modifications to the pyrimidine substituents or furan bromination pattern could yield proprietary derivatives with optimized properties—an approach aligned with current fragment-based drug design methodologies.

As regulatory agencies emphasize green chemistry principles, synthetic routes to such compounds increasingly incorporate catalytic methods and biodegradable solvents. The atom economy of constructing this molecular framework remains an active area of process chemistry research, particularly for sustainable scale-up.

In conclusion, 4-{1-(5-bromofuran-2-carbonyl)piperidin-4-yloxy}-2,6-dimethylpyrimidine represents an intriguing case study in modern medicinal chemistry. Its structural features intersect multiple current research priorities—from targeted protein degradation to metabotropic receptor modulation. Further investigation of this compound class may yield valuable insights for both human health and agricultural science applications.